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Compound of Interest

Compound Name: Meta-Fexofenadine-d6

Cat. No.: B12418007

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Meta-Fexofenadine-d6 is not
publicly available. This guide has been compiled from information on Meta-Fexofenadine-d6,
its non-deuterated counterpart, and the closely related Fexofenadine hydrochloride. All
information should be used as a reference and for research purposes only. It is imperative to
consult the supplier-specific SDS upon acquisition of the material.

Chemical Identification and Properties

Meta-Fexofenadine-d6 is a deuterated analog of Meta-Fexofenadine. The deuteration is
typically at the dimethylbenzeneacetic acid moiety. This stable isotope-labeled compound is
primarily used as an internal standard in pharmacokinetic and metabolic studies.

Table 1: Physicochemical Data of Meta-Fexofenadine-d6 and Related Compounds
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Meta- ] Fexofenadine
Property . Fexofenadine .
Fexofenadine-d6 Hydrochloride
3-[1-Hydroxy-4-[4- a,a-Dimethyl-4-[1-
(hydroxydiphenylmeth  hydroxy-4-[4-
y)-1-piperidinyl]butyl]l-  (hydroxydiphenylmeth
Synonyms Allegra, Telfast
a,a- yI)-1-
dimethylbenzeneaceti piperidinyl]butyllbenze
c Acid-D6[1] neacetic acid
479035-75-1[1][2][3]
CAS Number ] 83799-24-0 153439-40-8
Molecular Formula C32H33DsNOa C32H39NO4 C32H39NO4 - HCI
Molecular Weight 507.69 g/mol 501.7 g/mol 538.12 g/mol
_ White to off-white White to off-white
Appearance Solid / Neat ) )
crystalline powder crystalline powder
Melting Point Not Determined 193-196°C Not Determined
Solubility Soluble in Methanol Soluble in Methanol Not Determined

Hazard Identification and Toxicology

A full toxicological profile for Meta-Fexofenadine-d6 has not been thoroughly investigated. The

information below is largely based on the parent compound, Fexofenadine hydrochloride.

Fexofenadine is a second-generation antihistamine that selectively antagonizes H1 receptors.

It exhibits a favorable safety profile with minimal sedative effects due to its limited ability to

cross the blood-brain barrier.

Table 2: Summary of Toxicological Information for Fexofenadine Hydrochloride
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Endpoint Result Species Reference

Acute Oral Toxicity SDS for Fexofenadine
> 5000 mg/kg Rat

(LD50) HCI

] o No evidence of
Carcinogenicity ) o Rat, Mouse FDA Label
carcinogenicity

Not mutagenic in a

Mutagenicity battery of in vitro and FDA Label

in vivo tests

o No evidence of )
Teratogenicity erat it Rat, Rabbit FDA Label
eratogenicity

Note: The toxicological properties of the deuterated compound are expected to be similar to the
non-deuterated form, but this has not been experimentally confirmed.

Handling, Storage, and First Aid

Proper handling and storage are crucial for maintaining the integrity of Meta-Fexofenadine-d6
and ensuring laboratory safety.

Table 3: Handling, Storage, and First Aid Recommendations
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Aspect

Recommendation

Handling

Use in a well-ventilated area. Avoid breathing
dust. Wear appropriate personal protective
equipment (PPE), including gloves, lab coat,

and safety glasses.

Storage

Store at -20°C for long-term stability. Keep the
container tightly closed in a dry and well-

ventilated place.

In case of Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

In case of Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention if

irritation develops.

In case of Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. Get medical attention if

symptoms occulr.

In case of Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterward. Get

medical attention if symptoms occur.

Experimental Protocols

Specific experimental protocols for the safety assessment of Meta-Fexofenadine-d6 are not

available in the public domain. A typical chemical safety assessment workflow is presented

below.
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Chemical Safety Assessment Workflow

)

Determines toxicity Identifies potential contact

( ) )
v
)

Informs decisions

Click to download full resolution via product page

A generalized workflow for chemical safety assessment.

Logical and Signaling Pathways
Safety Data Sheet (SDS) Structure

The primary source of safety information for any chemical is its Safety Data Sheet. The
structure of an SDS is standardized to ensure that users can quickly find relevant information.
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4 Safety Data Sheet (SDS)

~N

Section 1: Identification

Section 2: Hazard(s) Identification

Section 3: Composition/Information on Ingredients

Section 4: First-Aid Measures

Section 5: Fire-Fighting Measures

Section 6: Accidental Release Measures

Section 7: Handling and Storage

Section 8: Exposure Controls/Personal Protection

Section 9: Physical and Chemical Properties

Section 10: Stability and Reactivity

Section 11: Toxicological Information

Section 12: Ecological Information

Section 13: Disposal Considerations

Section 14: Transport Information

Section 15: Regulatory Information

.

Section 16: Other Information Y,

Click to download full resolution via product page

Standard 16-section structure of a Safety Data Sheet.

Mechanism of Action of Fexofenadine

The safety profile of Fexofenadine is intrinsically linked to its mechanism of action. As a
selective H1 receptor antagonist, it blocks the effects of histamine, a key mediator in allergic

reactions.
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Fexofenadine Mechanism of Action
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Simplified pathway of Fexofenadine's antagonism of the H1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide on the Safety of Meta-
Fexofenadine-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418007#meta-fexofenadine-d6-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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